Cas no 1807028-93-8 (Methyl 2-bromo-3,5-dichloroisonicotinate)

• Product Name: Methyl 2-bromo-3,5-dichloroisonicotinate
• CAS No: 1807028-93-8
• MF: C₇H₄BrCl₂NO₂
• MW: 284.922159194946
• CID: 4707826
• PubChem ID: 121227867
• Update Time: 2025-05-20

Methyl 2-bromo-3,5-dichloroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3,5-dichloroisonicotinate
• methyl 2-bromo-3,5-dichloropyridine-4-carboxylate
• F74264
• BS-51297
• 1807028-93-8

• Inchi： 1S/C7H4BrCl2NO2/c1-13-7(12)4-3(9)2-11-6(8)5(4)10/h2H,1H3
• InChI Key： SIYYDKQQURVQJQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)OC)C(=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 282.88025g/mol
• Monoisotopic Mass: 282.88025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 3

Additional information on Methyl 2-bromo-3,5-dichloroisonicotinate

Comprehensive Overview of Methyl 2-bromo-3,5-dichloroisonicotinate (CAS No. 1807028-93-8)

Methyl 2-bromo-3,5-dichloroisonicotinate (CAS No. 1807028-93-8) is a specialized chemical compound widely recognized in the fields of pharmaceutical intermediates and agrochemical research. This compound belongs to the class of halogenated pyridine derivatives, which are pivotal in modern synthetic chemistry due to their versatility and reactivity. The presence of bromine and chlorine atoms in its structure makes it a valuable building block for constructing complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for Methyl 2-bromo-3,5-dichloroisonicotinate has surged, driven by its role in the synthesis of bioactive molecules. Researchers and manufacturers are increasingly focusing on sustainable and efficient synthetic routes to produce this compound, aligning with the global push toward greener chemistry. Keywords such as "halogenated pyridine synthesis", "pharmaceutical intermediates", and "agrochemical building blocks" are frequently searched in connection with this compound, reflecting its industrial and academic relevance.

The compound's unique structural features, including the methyl ester group and halogen substituents, contribute to its reactivity in cross-coupling reactions, a hot topic in organic chemistry. Cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, are essential for creating carbon-carbon and carbon-heteroatom bonds, which are foundational in drug development. This aligns with the growing interest in "catalytic methods for heterocycle functionalization" and "high-value chemical synthesis", trends frequently observed in scientific literature and patent filings.

From an analytical perspective, Methyl 2-bromo-3,5-dichloroisonicotinate is characterized using advanced techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and quality, critical for its application in sensitive research areas. The compound's stability under various conditions also makes it a reliable candidate for long-term storage and transportation, addressing common concerns in the supply chain.

Another area of interest is the compound's potential in material science, particularly in the development of organic electronic materials. Halogenated pyridines are known to influence the electronic properties of polymers and small molecules, making them suitable for applications in OLEDs and photovoltaic devices. Searches related to "organic semiconductors" and "halogenated heterocycles in electronics" often intersect with discussions about this compound.

In conclusion, Methyl 2-bromo-3,5-dichloroisonicotinate (CAS No. 1807028-93-8) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and materials science. Its synthesis, reactivity, and analytical profiling continue to be subjects of active research, driven by both industrial needs and academic curiosity. As the chemical industry evolves, this compound is likely to remain a key player in the development of innovative solutions across multiple disciplines.